N-(3,4-dimethylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C22H18FN3O2S/c1-13-3-8-17(9-14(13)2)25-19(27)10-26-12-24-20-18(11-29-21(20)22(26)28)15-4-6-16(23)7-5-15/h3-9,11-12H,10H2,1-2H3,(H,25,27)
• InChI Key: NPINPCCMPKRLMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=C(C=C4)F)C
• Molecular Formula: C22H18FN3O2S
• Molecular Weight: 407.5 g/mol

Description

N-(3,4-dimethylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C22H18FN3O2S and its molecular weight is 407.46. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds structurally related to the specified chemical, has been reported as selective ligands for the translocator protein (18 kDa), useful in positron emission tomography (PET) imaging. The inclusion of a fluorine atom in these compounds' structure allows for their labeling with fluorine-18, facilitating in vivo imaging. Such compounds, exemplified by DPA-714, demonstrate the potential for detailed neuroinflammatory process imaging, highlighting the role of such chemicals in developing advanced diagnostic tools (Dollé et al., 2008).

Heterocyclic Derivatives Formation

Research on the structural formation and characterization of heterocyclic derivatives, such as pyrrolo[1,2-a]pyrimidine and thieno[2,3-d]pyrimidines, showcases the chemical versatility and potential applications of these compounds in material science and pharmacology. These studies offer insights into the synthesis routes and the structural basis for the biological activity of related molecules (Banfield et al., 1987); (Davoodnia et al., 2009).

Novel Ligands for Neuroinflammation Imaging

A series of novel pyrazolo[1,5-a]pyrimidines closely related to the given chemical structure were synthesized and evaluated for their binding affinity to the translocator protein 18 kDa (TSPO). This protein serves as an early biomarker for neuroinflammatory processes. These compounds, including fluoroalkyl- and fluoroalkynyl-analogues, demonstrated subnanomolar affinity for TSPO, comparable to known ligands, indicating their utility in neuroinflammation imaging and potentially aiding in the diagnosis of neurodegenerative diseases (Damont et al., 2015).

Anti-inflammatory Activity

Research into N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides demonstrated significant anti-inflammatory activity in synthesized derivatives, showcasing the potential of these compounds in developing new anti-inflammatory drugs (Sunder & Maleraju, 2013).

Synthesis of Analgesic Capsaicinoids

Compounds like N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, structurally related to the specified molecule, have been synthesized and characterized for their analgesic properties. The study of such capsaicinoids contributes to understanding pain modulation mechanisms and the development of new analgesic compounds (Park et al., 1995).